Cas no 77297-00-8 (1,1-Diethylguanidine Sulfate)

• Product Name: 1,1-Diethylguanidine Sulfate
• CAS No: 77297-00-8
• MF: C₁₀H₂₈N₆O₄S
• MW: 328.432120323181
• MDL: MFCD00035597
• CID: 581422
• PubChem ID: 87568487
• Update Time: 2024-10-27

1,1-Diethylguanidine Sulfate Chemical and Physical Properties

Names and Identifiers

• N,N-Diethylguanidinium sulphate (2:1)
• 1,1-Diethylguanidine Sulfate
• N,N-Diethylguanidine (hemisulfate salt)
• N,N-DIETHYLGUANIDINE SULFATE (2:1)
• 2(1,1-Diethylguanidine)·sulfuric acid
• N,N-Diethylguanidine (hemisulphate salt)
• 1,1-Diethylguanidine sulfate (2:1)
• 1,1-Diethylguanidine hemisulfate

• MDL： MFCD00035597
• Inchi： 1S/2C5H13N3.H2O4S/c2*1-3-8(4-2)5(6)7;1-5(2,3)4/h2*3-4H2,1-2H3,(H3,6,7);(H2,1,2,3,4)
• InChI Key： VZAFCEFGYOMBML-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(C(=N)N)(CC)CC.N(CC)(CC)C(=N)N

Computed Properties

• Exact Mass: 328.18900
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6

Experimental Properties

• Boiling Point: 154.6°C at 760 mmHg
• Flash Point: 47.3°C
• Water Partition Coefficient: almost transparency
• PSA: 189.20000
• LogP: 2.47140
• Solubility: almost transparency

1,1-Diethylguanidine Sulfate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：26-36/37/39
• Risk Phrases：R36/37/38